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Compound of Interest

Compound Name: Calcifediol monohydrate

Cat. No.: B7805457 Get Quote

Abstract & Core Directive
Calcifediol monohydrate (25-hydroxyvitamin D3 monohydrate) acts as the primary circulating

form of Vitamin D and a direct precursor to the active hormone calcitriol.[1][2] Unlike its

anhydrous counterpart, the monohydrate form contains a water molecule within its crystal

lattice, altering its molecular weight and dissolution kinetics.

This guide provides field-validated protocols for solubilizing Calcifediol monohydrate in

DMSO and Ethanol. It addresses the common "under-dosing" error caused by ignoring the

hydration state and establishes a self-validating workflow to ensure compound stability and

experimental reproducibility.
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Parameter Data

Compound Name Calcifediol Monohydrate

Synonyms
25-Hydroxycholecalciferol monohydrate;

25(OH)D3 monohydrate

CAS Number
63283-36-3 (Monohydrate) / 19356-17-3

(Anhydrous)

Molecular Weight 418.65 g/mol (Monohydrate)

Appearance White to off-white crystalline powder

Storage (Solid) -20°C, desiccated, protected from light

The Monohydrate Correction Factor (Critical)
Many researchers erroneously use the anhydrous molecular weight (400.64 g/mol ) when

calculating molarity for the monohydrate form.[1][2] This results in a 4.5% concentration error.

Correction Formula:

Solubility Data & Solvent Selection
Solubility Limits
Note: "Practical Limit" refers to a concentration that remains stable at room temperature without

immediate crashing out, suitable for stock solutions.[3]
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Solvent
Practical Limit
(Stock)

Theoretical Max
(Saturation)

Application
Context

DMSO 20–50 mg/mL ~60 mg/mL

Preferred for Master

Stocks (frozen

storage).[1][2][3] High

freeze-thaw stability.

[1][2]

Ethanol (Abs.) 20 mg/mL ~50 mg/mL

Preferred for Working

Stocks in cell culture

(lower cytotoxicity

than DMSO).[2]

Water/PBS <0.01 mg/mL Insoluble

Do not use for stock

preparation. Only for

final dilution (<1%

organic solvent).[1]

Solvent Selection Logic
Choose DMSO if you need long-term storage at -80°C. DMSO prevents ice crystal formation

that damages the compound, but it is hygroscopic (absorbs water), which can degrade

Calcifediol over time if not sealed well.[1][2][3]

Choose Ethanol if the downstream assay is sensitive to DMSO toxicity (e.g., primary

neuronal cultures). Ethanol evaporates quickly; seal vials immediately.

Protocol A: Preparation of Master Stock (DMSO)
Target: 10 mM Stock Solution in DMSO.

Materials
Calcifediol Monohydrate (CAS 63283-36-3)[1][2][3][4][5][6][7]

Anhydrous DMSO (≥99.9%, Cell Culture Grade)[1][2][3]

Amber glass vials (Silanized preferred to minimize sticking)[1][2][3]
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Argon or Nitrogen gas source (optional but recommended)[1][2][3]

Step-by-Step Methodology
Equilibration: Remove the product vial from -20°C storage and let it warm to room

temperature (approx. 20 mins) before opening. This prevents condensation from forming on

the hygroscopic powder.

Weighing: Weigh 4.19 mg of Calcifediol monohydrate into a sterile amber vial.

Tip: Use an anti-static gun if the powder flies; static is common with dry sterols.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Technique: Direct the stream of DMSO down the side of the vial to wash down any powder

adhering to the glass.

Dissolution: Vortex vigorously for 30–60 seconds.

Observation: The solution should be completely clear. If particles remain, sonicate in a

water bath at room temperature (25°C) for 2 minutes. Avoid heating above 37°C as this

promotes isomerization to pre-calcifediol.

QC Check: Hold the vial up to a light source. Check for "Schlieren lines" (wavy lines

indicating incomplete mixing) or particulates.[1]

Inert Gas Overlay: Gently flow Argon or Nitrogen gas over the liquid surface for 5 seconds to

displace oxygen.

Aliquot & Store: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at

-80°C.

Protocol B: Aqueous Dilution for Cell Culture
Challenge: Calcifediol is hydrophobic. Direct addition to media often causes precipitation

(crashing out), visible as a milky haze.

The "Intermediate Step" Method
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Start with your 10 mM DMSO Master Stock.

Prepare an Intermediate Dilution in Ethanol or DMSO (e.g., dilute 1:10 to get 1 mM).

Add this intermediate slowly to the culture media while vortexing the media.

Limit: Ensure the final organic solvent concentration is <0.5% (v/v) to avoid solvent toxicity.

Example: Adding 1 µL of stock to 1 mL of media = 0.1% solvent.

Visualization: Dissolution Workflow
The following diagram illustrates the decision logic for solubilization and quality control.
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Anhydrous DMSO
(Target: 10-50 mM)
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(Target: 1-10 mM)

Immediate Use

Vortex (30s)
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Visual QC:
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Cloudy/Particulates

No
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Caption: Logic flow for the solubilization of Calcifediol Monohydrate, emphasizing the critical

visual QC loop and temperature constraints.

Troubleshooting & Stability
Issue Probable Cause Corrective Action

Solution turns yellow Oxidation

Discard. The compound has

degraded. Ensure future

stocks are purged with

Argon/N2 and stored in amber

vials.

Precipitate in Media "Shock" Dilution

Do not add 100% DMSO stock

directly to static media. Vortex

the media while adding the

stock dropwise.

Cytotoxicity High Solvent %

Ensure final DMSO/Ethanol

concentration is <0.1% for

sensitive lines (e.g., primary

neurons) or <0.5% for robust

lines (e.g., HeLa).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 25-Hydroxyvitamin D3 | C27H44O2 | CID 5283731 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7805457?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcifediol
https://www.raybiotech.com/calcifediol-331-20906
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P6YZ13C99Q
https://pubchem.ncbi.nlm.nih.gov/compound/Calcifediol
https://pubchem.ncbi.nlm.nih.gov/compound/25-Hydroxyvitamin-D3
https://en.wikipedia.org/wiki/Calcifediol
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8727251.htm
https://www.benchchem.com/product/b7805457?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/25-Hydroxyvitamin-D3
https://pubchem.ncbi.nlm.nih.gov/compound/25-Hydroxyvitamin-D3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Calcifediol - Wikipedia [en.wikipedia.org]

3. Calcifediol Monohydrate | 63283-36-3 [amp.chemicalbook.com]

4. Calcifediol monohydrate | Endogenous Metabolite | TargetMol [targetmol.com]

5. medchemexpress.com [medchemexpress.com]

6. selleckchem.com [selleckchem.com]

7. Calcifediol (monohydrate) - tcsc0847 - Taiclone [taiclone.com]

8. raybiotech.com [raybiotech.com]

9. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Application Note: Solubility & Handling Protocols for
Calcifediol Monohydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7805457#calcifediol-monohydrate-solubility-
protocols-in-dmso-and-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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